4-(2-Carboxythiophene-4-yl)-2-methoxyphenol, 95%

• IUPAC Name: 4-(4-hydroxy-3-methoxyphenyl)thiophene-2-carboxylic acid
• InChI: InChI=1S/C12H10O4S/c1-16-10-4-7(2-3-9(10)13)8-5-11(12(14)15)17-6-8/h2-6,13H,1H3,(H,14,15)
• InChI Key: LDSIHVGYPPVVLK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C2=CSC(=C2)C(=O)O)O
• Molecular Formula: C12H10O4S
• DSSTOX Substance ID: DTXSID20685611
• Molecular Weight: 250.27 g/mol
• CAS RN: 1261920-91-5

Description

4-(2-Carboxythiophene-4-yl)-2-methoxyphenol, 95% (4-CTMP) is a thiophene-based compound with a wide range of applications in the scientific research field. It is a popular reagent used in organic synthesis due to its reactivity and easy accessibility. 4-CTMP is also used in biochemical and physiological studies, as it has been found to have a variety of effects on the body. In

Scientific Research Applications

4-(2-Carboxythiophene-4-yl)-2-methoxyphenol, 95% is used in a variety of scientific research applications. It has been used in the synthesis of various thiophenes, such as 2-methyl-4-thiophenecarboxaldehyde and 2-methyl-4-thiophenecarboxylic acid. It is also used in the synthesis of pharmaceuticals, such as 2-amino-4-methylthiophenol, which is used as an anti-inflammatory agent. Furthermore, 4-(2-Carboxythiophene-4-yl)-2-methoxyphenol, 95% is also used in the synthesis of polymers, such as polythiophene, which is used in the manufacture of organic solar cells.

Mechanism of Action

4-(2-Carboxythiophene-4-yl)-2-methoxyphenol, 95% has been found to have a variety of effects on the body. It is known to interact with certain enzymes, such as cytochrome P450 and NADPH-cytochrome P450 reductase, which are involved in the metabolism of drugs and other compounds. It is also known to interact with certain proteins, such as the voltage-gated calcium channels, which are involved in the regulation of calcium levels in the body.
Biochemical and Physiological Effects
4-(2-Carboxythiophene-4-yl)-2-methoxyphenol, 95% has been found to have a variety of biochemical and physiological effects. It has been found to have anti-inflammatory and antioxidant effects, as well as to modulate the activity of certain enzymes. Additionally, 4-(2-Carboxythiophene-4-yl)-2-methoxyphenol, 95% has been found to have an effect on the immune system, as it has been found to inhibit the production of certain cytokines, such as TNF-α and IL-1β.

Advantages and Limitations for Lab Experiments

4-(2-Carboxythiophene-4-yl)-2-methoxyphenol, 95% is a popular reagent used in organic synthesis due to its reactivity and easy accessibility. It is also relatively inexpensive, making it an ideal choice for laboratory experiments. However, 4-(2-Carboxythiophene-4-yl)-2-methoxyphenol, 95% is a highly reactive compound, and it must be handled with caution. Additionally, it is not very soluble in water, so it must be used in an aqueous solution.

Future Directions

The future of 4-(2-Carboxythiophene-4-yl)-2-methoxyphenol, 95% is bright, as it has a wide range of applications in the scientific research field. It can be used in the synthesis of various thiophenes and pharmaceuticals, as well as in the synthesis of polymers. Additionally, further research is needed to understand the biochemical and physiological effects of 4-(2-Carboxythiophene-4-yl)-2-methoxyphenol, 95%, as well as to identify new applications for this compound. Finally, research should also be conducted to develop new methods for the synthesis of 4-(2-Carboxythiophene-4-yl)-2-methoxyphenol, 95%, as well as to improve the purity of the compound.

Synthesis Methods

4-(2-Carboxythiophene-4-yl)-2-methoxyphenol, 95% is synthesized through a multi-step process. First, 4-methylthiophenol is reacted with carbon disulfide in the presence of an acid catalyst to form 4-methylthiophene-2-carboxaldehyde. Then, this aldehyde is reacted with methanol in the presence of sodium methoxide to form 4-(2-carboxythiophene-4-yl)-2-methoxyphenol. Finally, the product is purified and recrystallized to obtain 4-(2-Carboxythiophene-4-yl)-2-methoxyphenol, 95% with 95% purity.